Cas no 1322605-07-1 (1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole)

• Product Name: 1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole
• CAS No: 1322605-07-1
• MF: C₁₇H₂₂N₂
• MW: 254.369984149933
• MDL: MFCD19691737
• CID: 5564041
• Update Time: 2025-06-23

1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole

• MDL： MFCD19691737
• Inchi： 1S/C17H22N2/c1-11(2)19-10-13-12(3)9-17(4,5)18-14-7-6-8-15(19)16(13)14/h6-11,18H,1-5H3
• InChI Key： WPVNOZYIBFYENB-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC3N(C(C)C)C=C(C2=3)C(C)=CC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on 1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole

Professional Introduction to Compound with CAS No. 1322605-07-1 and Product Name: 1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole

The compound identified by the CAS number 1322605-07-1 and the product name 1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic structures that have garnered significant attention due to their potential biological activities and structural complexity. The azepino[4,3,2-cd]indole scaffold is particularly intriguing because of its fused ring system, which can contribute to unique electronic and steric properties that may be exploited in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents based on complex heterocyclic scaffolds. The 1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole molecule is no exception. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of multiple substituents on the azepine ring system can influence the compound's solubility, bioavailability, and overall pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The azepino[4,3,2-cd]indole core has been studied in various contexts due to its ability to mimic more rigid aromatic systems while maintaining flexibility. This balance can be advantageous in designing molecules that can fit into specific binding pockets within biological targets. Additionally, the isopropyl, trimethyl, and other substituents may play crucial roles in modulating the compound's interactions with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various diseases.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the azepino[4,3,2-cd]indole scaffold requires careful planning to ensure high yield and purity. Modern synthetic methodologies have made significant strides in facilitating the assembly of complex heterocyclic structures. For instance, transition metal-catalyzed reactions have been employed to create carbon-carbon bonds efficiently. These advances have not only improved the accessibility of such compounds but also allowed for the introduction of diverse functional groups.

From a pharmaceutical perspective, the potential therapeutic applications of 1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,2-cd]indole are numerous. Given its structural complexity and predicted biological activity, it could serve as a starting point for developing novel treatments for conditions such as cancer or neurodegenerative diseases. The compound's ability to interact with multiple targets simultaneously may also make it a valuable candidate for multitarget drug design strategies.

In conclusion,1-isopropyl-3,5,5-trimethyl-5,6-dihydro-1H-azepino[4,3,cd]indole (CAS No. 1322605-07-1) represents a promising entity in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve,this compound could play a pivotal role in the development of next-generation therapeutics.